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Compound of Interest

Compound Name: Azido-PEG3-alcohol

Cat. No.: B1666427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of stock solutions

of Azido-PEG3-alcohol, a hydrophilic linker commonly utilized in bioconjugation and drug

development via click chemistry. Adherence to these protocols is crucial for ensuring the

accuracy, reproducibility, and success of subsequent experiments.

Introduction
Azido-PEG3-alcohol is a versatile chemical tool employed in "click chemistry," a method for

simply and reliably joining small molecular units. Specifically, it participates in copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition

(SPAAC) reactions.[1][2] Its polyethylene glycol (PEG) spacer enhances water solubility, and

the terminal azide and hydroxyl groups offer dual functionality for conjugation and further

derivatization.[3][4] Accurate preparation of stock solutions is the foundational step for its use in

synthesizing antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutic

agents.[1][5]

Physicochemical Properties and Safety Data
A thorough understanding of the physicochemical properties of Azido-PEG3-alcohol is
essential for its proper handling and storage.

Table 1: Physicochemical Properties of Azido-PEG3-alcohol
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Property Value Reference(s)

Molecular Formula C6H13N3O3 [3][5][6]

Molecular Weight 175.19 g/mol [1][3]

CAS Number 86520-52-7 [3][6]

Appearance
Colorless to light yellow

liquid/oil
[1][7]

Purity >95% - 98% [3][6]

Solubility
Soluble in Water, DMSO,

DCM, THF, Acetonitrile, DMF
[1][7][8]

Table 2: Safety Information for Azido-PEG3-alcohol
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Hazard Statement
Precautionary
Statement

Pictogram Reference(s)

H226: Flammable

liquid and vapor

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.

GHS02 (Flame) [9]

H301: Toxic if

swallowed

P264: Wash hands

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

GHS06 (Skull and

Crossbones)
[9]

H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

GHS07 (Exclamation

Mark)
[10]

H319: Causes serious

eye irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

GHS07 (Exclamation

Mark)
[10]
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H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

GHS07 (Exclamation

Mark)
[10]

Experimental Protocols
Materials and Equipment

Azido-PEG3-alcohol

Anhydrous Dimethyl sulfoxide (DMSO)

Deionized water (ddH2O) or Phosphate-Buffered Saline (PBS)

Vortex mixer

Ultrasonic bath

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Preparation of a 100 mM Stock Solution in DMSO
DMSO is a recommended solvent for creating high-concentration stock solutions of Azido-
PEG3-alcohol.[1]

Equilibration: Allow the vial of Azido-PEG3-alcohol to equilibrate to room temperature

before opening to prevent moisture condensation.

Calculation: To prepare a 100 mM stock solution, the required volume of DMSO can be

calculated. For instance, to prepare 1 mL of a 100 mM solution, 17.52 mg of Azido-PEG3-
alcohol would be needed. However, since it is a liquid, it is often more practical to work with

volumes if the density is known or to purchase pre-weighed quantities. Many suppliers

provide tables for preparing stock solutions. For example, to make a 10 mM solution, 0.5708

mL of solvent is added to 1 mg of the compound.[5]
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Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing Azido-
PEG3-alcohol.

Mixing: Vortex the solution thoroughly until the solute is completely dissolved.

Sonication (if necessary): If complete dissolution is not achieved by vortexing, place the vial

in an ultrasonic bath for short intervals until the solution is clear.[1][5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term (months) or -80°C for long-term (up to 6 months) storage.[1][3]

Preparation of a 100 mg/mL Stock Solution in Aqueous
Buffer
For applications requiring an aqueous environment, Azido-PEG3-alcohol can be dissolved

directly in water or a buffer like PBS.[1][5]

Equilibration: Bring the vial of Azido-PEG3-alcohol to room temperature.

Dissolution: Add the desired volume of ddH2O or PBS to the vial.

Mixing: Vortex the solution vigorously.

Sonication: Utilize an ultrasonic bath to aid in the dissolution process until the solution

becomes clear.[1][5]

Sterilization (for cell-based assays): If the stock solution is intended for use in cell culture, it

should be sterile-filtered through a 0.22 µm filter before use.[1]

Aliquoting and Storage: Dispense the solution into sterile, single-use aliquots and store at

-20°C for up to one month or -80°C for up to six months.[1] It is recommended to prepare

fresh aqueous solutions for in vivo experiments.[1]

Table 3: Stock Solution Preparation and Storage Summary
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Solvent
Concentrati
on

Preparation
Notes

Short-Term
Storage (1
month)

Long-Term
Storage (6
months)

Reference(s
)

DMSO
100 mg/mL

(570.81 mM)

May require

ultrasonicatio

n. Use newly

opened,

anhydrous

DMSO.

-20°C -80°C [1]

H2O/PBS
100 mg/mL

(570.81 mM)

Requires

ultrasonicatio

n. Sterile filter

for cell-based

applications.

-20°C -80°C [1][5]

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the logical workflow for preparing Azido-PEG3-alcohol stock

solutions and its general application in click chemistry.
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Stock Solution Preparation Workflow

Start: Obtain Azido-PEG3-alcohol

Equilibrate to Room Temperature

Choose Solvent
(e.g., DMSO or Aqueous Buffer)

Add Calculated Volume of Solvent

DMSO Aqueous

Vortex to Dissolve

Check for Complete Dissolution

Ultrasonicate if Necessary

No

Sterile Filter (for aqueous solutions in cell culture)

Yes (Aqueous for cells)

Aliquot into Single-Use Tubes

Yes (DMSO)

Store at -20°C or -80°C

End: Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Azido-PEG3-alcohol stock solutions.
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General Application in Click Chemistry

Azido-PEG3-alcohol
(Stock Solution)

Click Chemistry Reaction
(CuAAC or SPAAC)

Alkyne-Containing Molecule
(e.g., Protein, Drug)

PEGylated Bioconjugate

Click to download full resolution via product page

Caption: Application of Azido-PEG3-alcohol in click chemistry.

Conclusion
The preparation of high-quality, accurately concentrated stock solutions of Azido-PEG3-
alcohol is a critical prerequisite for successful and reproducible bioconjugation experiments.

By following the detailed protocols and adhering to the safety and storage guidelines outlined in

this document, researchers can ensure the integrity of their starting materials and the reliability

of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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